Cas no 1273597-41-3 (8-Fluoro-6-methylchroman-4-one)

• Product Name: 8-Fluoro-6-methylchroman-4-one
• CAS No: 1273597-41-3
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 4933913
• Update Time: 2025-10-28

8-Fluoro-6-methylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-6-methylchroman-4-one
• 8-Fluoro-6-methylchroman-4-one

• Inchi： 1S/C10H9FO2/c1-6-4-7-9(12)2-3-13-10(7)8(11)5-6/h4-5H,2-3H2,1H3
• InChI Key： KTCICQCIWJUQLV-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC2C(CCOC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Additional information on 8-Fluoro-6-methylchroman-4-one

8-Fluoro-6-methylchroman-4-one (CAS No. 1273597-41-3): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

8-Fluoro-6-methylchroman-4-one (CAS No. 1273597-41-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the chroman family, a group of heterocyclic compounds with a wide range of applications in medicinal chemistry and drug discovery.

The molecular formula of 8-Fluoro-6-methylchroman-4-one is C₁₂H₁₀FO₂, and it has a molecular weight of 206.20 g/mol. The compound features a chroman core with a fluorine atom at the 8-position and a methyl group at the 6-position, which contributes to its distinct chemical properties and biological activities. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the pharmacological properties of 8-Fluoro-6-methylchroman-4-one. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory effects, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 8-Fluoro-6-methylchroman-4-one effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.

Beyond its antioxidant and anti-inflammatory properties, 8-Fluoro-6-methylchroman-4-one has also been investigated for its potential neuroprotective effects. A study published in the European Journal of Pharmacology in 2020 reported that this compound significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that 8-Fluoro-6-methylchroman-4-one may have therapeutic potential for treating neurological disorders.

The pharmacokinetic profile of 8-Fluoro-6-methylchroman-4-one has also been extensively studied to assess its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Additionally, preclinical studies have demonstrated that 8-Fluoro-6-methylchroman-4-one is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

In the context of drug discovery, 8-Fluoro-6-methylchroman-4-one has been used as a lead compound for the development of novel therapeutics. Structure-based drug design approaches have been employed to optimize the chemical structure of this compound to enhance its potency and selectivity for specific biological targets. For example, a recent study published in ACS Medicinal Chemistry Letters in 2022 described the synthesis and evaluation of several derivatives of 8-Fluoro-6-methylchroman-4-one, which showed improved activity against specific enzymes involved in inflammatory pathways.

The safety profile of 8-Fluoro-6-methylchroman-4-one is another critical aspect that has been thoroughly investigated. Toxicological studies have indicated that this compound is generally safe at therapeutic doses, with no significant toxicity observed in both acute and chronic toxicity studies. However, as with any new chemical entity, further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 8-Fluoro-6-methylchroman-4-one (CAS No. 1273597-41-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic profile and safety profile, makes it an attractive candidate for further development in pharmaceutical research. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical use.